Ethyl 4-[(dimethylamino)methyl]-5-hydroxy-2-phenyl-1-benzofuran-3-carboxylate
Overview
Description
“Ethyl 4-[(dimethylamino)methyl]-5-hydroxy-2-phenyl-1-benzofuran-3-carboxylate” is a chemical compound with the molecular formula C24H27NO10 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C20H21NO4.ClH/c1-4-24-20(23)18-17-14(12-21(2)3)15(22)10-11-16(17)25-19(18)13-8-6-5-7-9-13;/h5-11,22H,4,12H2,1-3H3;1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.
Scientific Research Applications
Synthesis Techniques: Novel synthesis methods for similar benzofuran derivatives have been developed, using raw materials like 1,4-benzoquinone and various reactions such as the Nenitzescu reaction, O-acylation, and Mannich reaction (Liang Gui-Jie, 2011).
Anti-HIV Activity: Certain benzofuran derivatives, including those synthesized from ethyl 3-(bromomethyl)-6-methoxy-l-benzofuran-2-carboxylate, have shown in vitro anti-HIV-1 and HIV-2 activities in human T-lymphocyte cultures (M. Mubarak et al., 2007).
Application in Heterocyclic Compound Formation: The synthesis of various cyclopenta[b]benzofuran derivatives and their potential as precursors for new heterocyclic compounds have been explored (M. Yamashita et al., 1995).
Non-linear Optical Material: Some benzofuran derivatives, such as ethyl 4-[3-(4-dimethylamino-phenyl)-acryloyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate, have been identified for their potential use as non-linear optical (NLO) materials due to their significant first hyperpolarizability (R. N. Singh et al., 2014).
Cardiotonic Activity: Certain pyrimidine derivatives synthesized from ethyl or methyl 2-[(dimethylamino)methylene]-3-oxoalkanoates have shown positive inotropic effects in spontaneously beating and electrically driven atria from guinea pigs (P. Dorigo et al., 1996).
Analgesic Activity: Some substituted 1-benzofurans and 1-benzothiophenes have shown considerable analgesic activity, indicating potential for pain management (S. Rádl et al., 2000).
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of Phenicaberan are yet to be definitively identified. The compound’s interaction with its targets is a crucial aspect of its mechanism of action
Mode of Action
The mode of action of Phenicaberan involves its interaction with its targets, leading to changes at the molecular and cellular levels . The specifics of these interactions and the resulting changes are currently under investigation.
Biochemical Pathways
Phenicaberan likely affects several biochemical pathways, given its complex structure and potential interactions with various targets . The exact pathways and their downstream effects are subjects of ongoing research.
Pharmacokinetics
Phenicaberan’s pharmacokinetics have been studied using radiometric methods in intact rats . The compound was found to be eliminated by the kidneys and the gastrointestinal tract. A high concentration of radioactivity in lung tissue indicated its accumulation in the lungs and elimination of the drug and its metabolites by the lungs .
Result of Action
It is believed to have coronarodilating and spasmolytic activity
Action Environment
The action, efficacy, and stability of Phenicaberan can be influenced by various environmental factors. These may include the physiological state of the body, the presence of other drugs, and individual genetic variations
Properties
IUPAC Name |
ethyl 4-[(dimethylamino)methyl]-5-hydroxy-2-phenyl-1-benzofuran-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21NO4/c1-4-24-20(23)18-17-14(12-21(2)3)15(22)10-11-16(17)25-19(18)13-8-6-5-7-9-13/h5-11,22H,4,12H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXUHSUSCLWIKEW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(OC2=C1C(=C(C=C2)O)CN(C)C)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
95696-19-8 | |
Record name | Phenicaberan | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0095696198 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | PHENICABERAN | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/R9SEX5R77D | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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